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2-{[3-cyano-4-(4-methylphenyl)-6-oxo-1,4,5,6-tetrahydro-2-pyridinyl]sulfanyl}-N-(3,4-dichlorophenyl)acetamide 2-{[3-cyano-4-(4-methylphenyl)-6-oxo-1,4,5,6-tetrahydro-2-pyridinyl]sulfanyl}-N-(3,4-dichlorophenyl)acetamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC0880359
InChI: InChI=1S/C21H17Cl2N3O2S/c1-12-2-4-13(5-3-12)15-9-19(27)26-21(16(15)10-24)29-11-20(28)25-14-6-7-17(22)18(23)8-14/h2-8,15H,9,11H2,1H3,(H,25,28)(H,26,27)
SMILES: CC1=CC=C(C=C1)C2CC(=O)NC(=C2C#N)SCC(=O)NC3=CC(=C(C=C3)Cl)Cl
Molecular Formula: C21H17Cl2N3O2S
Molecular Weight: 446.3 g/mol

2-{[3-cyano-4-(4-methylphenyl)-6-oxo-1,4,5,6-tetrahydro-2-pyridinyl]sulfanyl}-N-(3,4-dichlorophenyl)acetamide

CAS No.:

Cat. No.: VC0880359

Molecular Formula: C21H17Cl2N3O2S

Molecular Weight: 446.3 g/mol

* For research use only. Not for human or veterinary use.

2-{[3-cyano-4-(4-methylphenyl)-6-oxo-1,4,5,6-tetrahydro-2-pyridinyl]sulfanyl}-N-(3,4-dichlorophenyl)acetamide -

Specification

Molecular Formula C21H17Cl2N3O2S
Molecular Weight 446.3 g/mol
IUPAC Name 2-[[5-cyano-4-(4-methylphenyl)-2-oxo-3,4-dihydro-1H-pyridin-6-yl]sulfanyl]-N-(3,4-dichlorophenyl)acetamide
Standard InChI InChI=1S/C21H17Cl2N3O2S/c1-12-2-4-13(5-3-12)15-9-19(27)26-21(16(15)10-24)29-11-20(28)25-14-6-7-17(22)18(23)8-14/h2-8,15H,9,11H2,1H3,(H,25,28)(H,26,27)
Standard InChI Key CUVBREBJVAQBNZ-UHFFFAOYSA-N
SMILES CC1=CC=C(C=C1)C2CC(=O)NC(=C2C#N)SCC(=O)NC3=CC(=C(C=C3)Cl)Cl
Canonical SMILES CC1=CC=C(C=C1)C2CC(=O)NC(=C2C#N)SCC(=O)NC3=CC(=C(C=C3)Cl)Cl

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